5-Bromo-4,6-dimethylpicolinaldehyde
Description
5-Bromo-4,6-dimethylpicolinaldehyde (CAS No. 1554112-75-2) is a halogenated pyridine derivative characterized by a bromine substituent at the 5-position, methyl groups at the 4- and 6-positions, and an aldehyde functional group at the 2-position. Its molecular formula is C₉H₁₀BrNO, and it is commercially available with a purity of ≥95% from suppliers such as AK Scientific and BLD Pharm Ltd. . This compound serves as a critical intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and coordination complexes due to its reactive aldehyde group and electron-deficient aromatic system .
Properties
Molecular Formula |
C8H8BrNO |
|---|---|
Molecular Weight |
214.06 g/mol |
IUPAC Name |
5-bromo-4,6-dimethylpyridine-2-carbaldehyde |
InChI |
InChI=1S/C8H8BrNO/c1-5-3-7(4-11)10-6(2)8(5)9/h3-4H,1-2H3 |
InChI Key |
NZTJNZDUBCTGBV-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=NC(=C1Br)C)C=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Bromination and Substitution Patterns
The bromine atom at the 5-position in 5-Bromo-4,6-dimethylpicolinaldehyde enhances electrophilic aromatic substitution (EAS) reactivity compared to non-halogenated analogs. For instance, 3,5-Dibromo-2,6-dimethylpyridine (CAS 3430-34-0) exhibits even greater EAS activity due to dual bromine substituents but lacks the aldehyde group, limiting its utility in condensation reactions . In contrast, the aldehyde group in 5-Bromo-4,6-dimethylpicolinaldehyde facilitates nucleophilic additions, such as oxime formation, as demonstrated in early studies using sulfuric acid treatment of oxime derivatives .
Steric and Electronic Effects
The dual methyl groups at the 4- and 6-positions in 5-Bromo-4,6-dimethylpicolinaldehyde impose significant steric hindrance, reducing reaction rates in bulky nucleophile systems compared to mono-methyl analogs like 5-Bromo-6-methylpicolinaldehyde (CAS 137778-18-8) . However, these methyl groups also stabilize the pyridine ring electronically, enhancing resistance to oxidative degradation relative to non-methylated bromopyridines .
Functional Group Transformations
Replacement of the aldehyde with an ester group (e.g., Methyl 5-bromo-4,6-dimethylpicolinate, CAS 2089377-02-4) shifts reactivity toward hydrolysis and transesterification, making it more suitable for catalytic applications but less effective in Schiff base formation .
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